Cas no 84530-63-2 (1,1'-Biphenyl, 2,2'-dibromo-4,4'-dimethoxy-)

• Product Name: 1,1'-Biphenyl, 2,2'-dibromo-4,4'-dimethoxy-
• CAS No: 84530-63-2
• MF: C₁₄H₁₂Br₂O₂
• MW: 372.051882743835
• CID: 1824222
• PubChem ID: 12845836
• Update Time: 2025-04-21

1,1'-Biphenyl, 2,2'-dibromo-4,4'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-dibromo-4,4'-dimethoxy-
• SY310971
• 84530-63-2
• 2,2 inverted exclamation mark -Dibromo-4,4 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -biphenyl
• SCHEMBL12325065
• 2,2'-Dibromo-4,4'-dimethoxybiphenyl

• Inchi： 1S/C14H12Br2O2/c1-17-9-3-5-11(13(15)7-9)12-6-4-10(18-2)8-14(12)16/h3-8H,1-2H3
• InChI Key： LJAHZCXRQBQPII-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C=CC(=CC=1Br)OC)OC

Computed Properties

• Exact Mass: 371.91836g/mol
• Monoisotopic Mass: 369.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5Ų